Cas no 885267-99-2 (2-amino-5-(2-methoxyphenoxy)benzoic acid)

• Product Name: 2-amino-5-(2-methoxyphenoxy)benzoic acid
• CAS No: 885267-99-2
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 706579
• PubChem ID: 44669089
• Update Time: 2025-06-14

2-amino-5-(2-methoxyphenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-amino-5-(2-methoxyphenoxy)-
• 2-amino-5-(2-methoxyphenoxy)benzoic acid
• F9995-0544
• 885267-99-2
• AKOS000813840
• DTXSID00660082
• CCG-358823

• Inchi： 1S/C14H13NO4/c1-18-12-4-2-3-5-13(12)19-9-6-7-11(15)10(8-9)14(16)17/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： ZPYKKLOXWCXFFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1=CC=C(C(C(=O)O)=C1)N

Computed Properties

• Exact Mass: 259.084
• Monoisotopic Mass: 259.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-amino-5-(2-methoxyphenoxy)benzoic acid

Comprehensive Overview of 2-amino-5-(2-methoxyphenoxy)benzoic acid (CAS No. 885267-99-2): Properties, Applications, and Industry Insights

2-amino-5-(2-methoxyphenoxy)benzoic acid (CAS No. 885267-99-2) is a specialized organic compound with a unique molecular structure that combines an amino group, a methoxyphenoxy moiety, and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The presence of both hydrogen bond donors and acceptors in its structure makes it a valuable intermediate for designing drug candidates, particularly in the development of small-molecule therapeutics targeting inflammatory pathways.

In recent years, the demand for high-purity benzoic acid derivatives like 2-amino-5-(2-methoxyphenoxy)benzoic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "CAS 885267-99-2 solubility" or "synthesis route for 2-amino-5-(2-methoxyphenoxy)benzoic acid," reflecting its technical relevance. The compound’s logP value (a measure of lipophilicity) and pKa are critical parameters for drug formulation, making it a subject of computational chemistry studies using AI-driven molecular modeling tools.

From an industrial perspective, 885267-99-2 is often explored for its potential in biodegradable polymer applications. Its aromatic backbone and functional groups enable polymerization reactions, aligning with the global shift toward sustainable materials. Environmental concerns have also led to increased searches for "eco-friendly synthesis of benzoic acid derivatives," where this compound’s low toxicity profile (as per preliminary studies) positions it favorably.

The compound’s spectroscopic characterization (e.g., NMR, IR, and mass spectrometry data) is well-documented, aiding quality control in manufacturing. Analytical chemists often query "HPLC method for 2-amino-5-(2-methoxyphenoxy)benzoic acid" to ensure batch consistency. Additionally, its thermal stability (up to 200°C in inert atmospheres) makes it suitable for high-temperature applications in material science.

Emerging trends link CAS 885267-99-2 to cancer research, particularly as a scaffold for kinase inhibitors. Public databases like PubMed reveal growing interest in "2-amino-5-(2-methoxyphenoxy)benzoic acid biological activity," with preliminary studies suggesting modulation of cell signaling pathways. However, further in vivo validation is required to confirm these hypotheses.

Regulatory compliance is another hot topic. While 885267-99-2 is not classified as hazardous, manufacturers prioritize "REACH certification for benzoic acid derivatives" to meet EU standards. The compound’s patent landscape is equally dynamic, with filings covering its use in drug delivery systems and electronic materials.

In summary, 2-amino-5-(2-methoxyphenoxy)benzoic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications—from pharmaceutical intermediates to green polymers—underscore its importance in modern research. As AI and automation accelerate discovery, compounds like this will remain pivotal in addressing global challenges in healthcare and sustainability.